Cas no 68168-23-0 (b-Cyclodextrin hydrate)

b-Cyclodextrin hydrate Properties

Names and Identifiers

• beta-cyclodextrin
• B-cyclodextrin crystalline
• B-cyclodextrin cell culture tested
• betadex
• b-Cyclodextrin (1.02127)
• Cyclodextrin
• beta-Cyclodextrin hydrate
• β-Cyclodextrin hydrate
• β-Cyclodextrin
• β-Schardinger dextrin
• beta-Shardinger dextrin
• Cycloheptaamylose
• Schardinger beta-dextrin
• Schardinger
• A-Dextrin hydrate
• JNSAKCOAFBFODP-ZQOBQRRWSA-N
• P997
• b-Cyclodextrin hydrate
• SCHEMBL692932
• beta-Cyclodextrin hydrate, 99%
• D78364
• 7585-39-9
• beta-Cyclodextrin hydrate, puriss., >=99.0% (HPLC)
• beta-2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane cyclodextrin deriv.; beta-Cyclodextrin hydrate; b-Cyclodextrin hydrate
• AKOS025310932
• 218269-29-5
• AS-81522
• MFCD00150811
• 68168-23-0
• +Expand

• MDL： MFCD00150811
• InChIKey： JNSAKCOAFBFODP-ZQOBQRRWSA-N
• Inchi： 1S/C42H70O35.H2O/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51;/h8-63H,1-7H2;1H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-;/m1./s1
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H].O([H])[H]
• BRN： 5915513

Computed Properties

• Exact Mass: 1134.37000
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 36
• Rotatable Bond Count: 7
• Monoisotopic Mass: 1152.3803286g/mol
• Heavy Atom Count: 78
• Complexity: 1480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 555

Experimental Properties

• LogP: -15.23060
• PSA: 554.05000
• Merck: 14,2718
• Water Partition Coefficient: 18.5 g/L (25 ºC)
• Melting Point: >260 °C (dec.) (lit.)
• Color/Form: It is a white crystalline powder, odorless and sweet
• Solubility: Soluble in water, insoluble in methanol \ ethanol \ acetone
• Specific Rotation: 161 º (c=1, H2O 25 ºC)
• Optical Activity: [α]20/D +142°, c = 1 in H2O (Dry basis)

b-Cyclodextrin hydrate Security Information

• RTECS：GU2293000
• WGK Germany：2
• Safety Term：24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• TSCA：Yes

b-Cyclodextrin hydrate Customs Data

• HS CODE：3505100000
• Customs Data：

  China Customs Code:

  3505100000